Ldha-IN-9: An In-Depth Technical Guide to a Novel Class of Lactate Dehydrogenase A Inhibitors
Ldha-IN-9: An In-Depth Technical Guide to a Novel Class of Lactate Dehydrogenase A Inhibitors
Executive Summary: While the specific compound "Ldha-IN-9" is not explicitly detailed in currently available scientific literature, this guide provides a comprehensive overview of a representative, potent, and orally bioavailable Lactate (B86563) Dehydrogenase A (LDHA) inhibitor, herein referred to as Compound 21, based on extensive research. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its discovery, synthesis, mechanism of action, and biological activity. The content is structured to meet the needs of a technical audience, with a focus on quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows.
Introduction: The Role of LDHA in Cancer Metabolism
Cancer cells exhibit a metabolic shift towards aerobic glycolysis, a phenomenon known as the Warburg effect, to support their rapid proliferation.[1] Lactate dehydrogenase A (LDHA), a key enzyme in this pathway, catalyzes the conversion of pyruvate (B1213749) to lactate, regenerating NAD+ and sustaining high glycolytic rates.[2][3] Upregulation of LDHA is observed in numerous cancers and is associated with tumor progression, metastasis, and poor prognosis.[2] Consequently, LDHA has emerged as a critical therapeutic target in oncology.[4] LDHA inhibitors aim to disrupt the metabolic machinery of cancer cells, leading to reduced proliferation and increased cell death.[4]
Discovery of a Novel Succinic Acid Monoamide-Based LDHA Inhibitor
Compound 21 belongs to a novel class of LDHA inhibitors characterized by a succinic acid monoamide motif.[2] Its discovery was the result of a structure-activity relationship (SAR) study aimed at optimizing a previously identified lead compound. The research focused on enhancing potency and oral bioavailability.[2]
Mechanism of Action
Compound 21 acts as an allosteric inhibitor of LDHA.[2] X-ray co-crystal structures reveal that it binds to a distinct allosteric site located between the two subunits of the LDHA tetramer.[2] This binding mode is different from competitive inhibitors that target the active site.
Synthesis of Compound 21
The synthesis of Compound 21 and its analogs involves a multi-step process. A general synthetic scheme is provided below.
General Synthesis Workflow
Caption: General synthetic workflow for Compound 21.
Experimental Protocol: General Procedure for Amide Coupling
The synthesis of the succinic acid monoamide core involves a standard amide coupling reaction. For example, to prepare a related analog (compound 5), 3-(4-chlorophenyl)-4-methoxy-4-oxobutanoic acid is used as the starting material.[2]
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Reactants: 3-(4-chlorophenyl)-4-methoxy-4-oxobutanoic acid (0.2 g, 0.824 mmol) is reacted with the appropriate amine.
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Coupling Agents: A standard peptide coupling reagent, such as HATU or HBTU, is used in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA).
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Solvent: The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF).
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Reaction Conditions: The mixture is stirred at room temperature for a specified period until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Work-up and Purification: The reaction mixture is then subjected to an aqueous work-up to remove water-soluble byproducts. The crude product is purified by column chromatography on silica (B1680970) gel to yield the final compound.[2]
Biological Activity and Data
The biological activity of Compound 21 and its analogs has been extensively characterized through various in vitro assays.
In Vitro Enzyme Inhibition
Compound 21 demonstrates potent inhibition of LDHA with a 16-fold greater selectivity for LDHA over the LDHB isoform.[2]
| Compound | LDHA IC50 (nM)[2] | LDHB IC50 (nM)[2] | Selectivity (LDHB/LDHA)[2] |
| Compound 6 | 46 | >16000 | >350 |
| Compound 21 | 72 | 1150 | 16 |
Cellular Activity
Compound 21 effectively reduces lactate production and inhibits glycolysis in pancreatic cancer cell lines.[2]
| Cell Line | Assay | Effect of Compound 21 (15 µM)[2] |
| MIA PaCa-2 | Intracellular Lactate Levels | Significant reduction at 6h and 24h time points. |
| MIA PaCa-2 | Glycolysis Rate Assay (Seahorse) | Inhibition of glycolytic flux. |
| MIA PaCa-2 | Antiproliferative Activity | Inhibits proliferation. |
| Patient-derived 3D Organoids | Antiproliferative Activity | Inhibits proliferation. |
Pharmacokinetics
Unlike many existing LDHA inhibitors, Compound 21 exhibits favorable pharmacokinetic properties, including up to 73% oral bioavailability in mice.[2]
| Parameter | Value[2] |
| Oral Bioavailability (F%) | Up to 73% in mice |
| Cumulative Half-life (t1/2) | > 4 hours in mice |
Experimental Protocols
LDHA Enzyme Activity Assay
This assay is used to determine the half-maximal inhibitory concentration (IC50) of the compounds.
LDHA Inhibition Assay Workflow
Caption: Workflow for the LDHA enzyme activity assay.
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Assay Components: The reaction mixture contains LDHA enzyme, NADH, and the test compound in a suitable buffer (e.g., Tris-HCl).
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Reaction Initiation: The reaction is initiated by the addition of the substrate, pyruvate.
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Detection: The rate of NADH oxidation to NAD+ is monitored by measuring the decrease in absorbance at 340 nm using a plate reader.
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Data Analysis: The percentage of inhibition at various compound concentrations is calculated, and the IC50 value is determined by fitting the data to a dose-response curve.[2]
Cellular Lactate Production Assay
This assay measures the effect of the inhibitor on lactate secretion by cancer cells.
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Cell Culture: Cancer cells (e.g., A549 or NCI-H1975) are seeded in 96-well plates and allowed to adhere.[1]
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Treatment: The cells are treated with varying concentrations of the test compound for a specified duration (e.g., 4 hours).[1]
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Sample Collection: The cell culture supernatant is collected.
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Lactate Measurement: The lactate concentration in the supernatant is measured using a commercial lactate assay kit or a biochemical analyzer.[1]
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Data Analysis: The reduction in lactate formation in treated cells is compared to untreated controls.[1]
Signaling Pathway Context
LDHA is a downstream effector in major cancer-promoting signaling pathways. Its inhibition can have broader effects on cancer cell biology.
Simplified Glycolytic Pathway and LDHA Inhibition
Caption: Impact of Compound 21 on the glycolytic pathway.
Inhibition of LDHA by Compound 21 blocks the conversion of pyruvate to lactate, leading to a buildup of pyruvate.[2] This can force the cell to redirect pyruvate into the mitochondria for oxidative phosphorylation, a less favorable metabolic state for many cancer cells, and can lead to metabolic stress and cell death.[2]
Conclusion
The development of potent and selective LDHA inhibitors like Compound 21 represents a promising therapeutic strategy for cancers that rely on aerobic glycolysis. This technical guide provides a foundational understanding of the discovery, synthesis, and biological characterization of this novel class of inhibitors. The detailed protocols and structured data serve as a valuable resource for researchers in the field of cancer metabolism and drug discovery, facilitating further investigation and development of LDHA-targeted therapies.
References
- 1. Discovery of potent human lactate dehydrogenase A (LDHA) inhibitors with antiproliferative activity against lung cancer cells: virtual screening and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synthesis and biological characterization of an orally bioavailable lactate dehydrogenase-A inhibitor against pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Lactate dehydrogenase - Wikipedia [en.wikipedia.org]
- 4. summit.sfu.ca [summit.sfu.ca]
